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Compound of Interest

Compound Name: FIIN-4

Cat. No.: B15580158

. Get Quote

Essential Safety and Handling Guide for FIIN-4

This guide provides crucial safety, handling, and disposal protocols for FIIN-4, a potent and
irreversible covalent inhibitor of the Fibroblast Growth Factor Receptor (FGFR) family. Given its

reactive acrylamide moiety, adherence to these procedures is vital for ensuring personnel

safety and maintaining a secure laboratory environment.

Hazard Identification and Risk Assessment

FIIN-4 is a type Il inhibitor that forms a covalent bond with a cysteine residue in the P-loop of

FGFRs.[1] Its 4-acrylamidebenzyl group is a key structural feature that confers this irreversible
binding.[1] While a specific Safety Data Sheet (SDS) for FIIN-4 is not publicly available, the
presence of the acrylamide functional group necessitates handling it as a particularly

hazardous substance. Acrylamide and its derivatives are considered potential neurotoxins and

suspect carcinogens.[2]

Hazard Summary

Hazard Classification

Acute Toxicity

Description

Harmful if swallowed.

Serious Health Hazard

Suspected carcinogen and potential neurotoxin.
[2] May cause damage to organs through

prolonged or repeated exposure.
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| Environmental Hazard | Potentially very toxic to aquatic life with long-lasting effects. |

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when working with FIIN-4. The following table

outlines the minimum required PPE.

PPE Category

Specification

Rationale

Hand Protection

Double-layered nitrile gloves.

To prevent skin contact with
the unpolymerized, toxic form

of the compound.[2]

Eye Protection

Safety goggles or a face
shield.

To protect against splashes of

solutions or airborne powder.

Body Protection

Alab coat or disposable gown.

To prevent contamination of

personal clothing.

Respiratory Protection

Required when handling the
solid powder outside of a

certified chemical fume hood.

To avoid inhalation of the
powder, which can readily

become airborne.[3]

Operational Plan: Handling Procedures

The following workflow diagram illustrates the essential steps for safely handling FIIN-4 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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